Cas no 2624135-82-4 (1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride)

1-3-(Propan-2-yl)pyridin-2-ylmethanamine dihydrochloride is a chemically synthesized amine derivative with a pyridine core, notable for its dihydrochloride salt form, which enhances stability and solubility. The compound features an isopropyl substituent on the pyridine ring, contributing to its steric and electronic properties. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The dihydrochloride form ensures improved handling and storage conditions compared to the free base. This compound is typically utilized in organic synthesis and medicinal chemistry due to its potential as a building block for ligands or active pharmaceutical ingredients (APIs).
1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride structure
2624135-82-4 structure
Product Name:1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride
CAS No:2624135-82-4
MF:C9H16Cl2N2
MW:223.142740249634
MDL:MFCD33550320
CID:5417032
PubChem ID:155978184
Update Time:2025-06-07

1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z4927326966
    • 2624135-82-4
    • 1-[3-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride
    • EN300-27748477
    • 2-Pyridinemethanamine, 3-(1-methylethyl)-, hydrochloride (1:2)
    • 1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride
    • MDL: MFCD33550320
    • Inchi: 1S/C9H14N2.2ClH/c1-7(2)8-4-3-5-11-9(8)6-10;;/h3-5,7H,6,10H2,1-2H3;2*1H
    • InChI Key: QJRLKUYFHYFVIN-UHFFFAOYSA-N
    • SMILES: C1(CN)=NC=CC=C1C(C)C.[H]Cl.[H]Cl

Computed Properties

  • Exact Mass: 222.0690539g/mol
  • Monoisotopic Mass: 222.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

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Additional information on 1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride

Professional Introduction to 1-3-(propan-2-yl)pyridin-2-ylmethanamine Dihydrochloride (CAS No. 2624135-82-4)

1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride, identified by its CAS number 2624135-82-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both propan-2-yl and pyridin-2-yl substituents in its molecular framework suggests a rich chemical diversity that can be exploited for various biological activities.

The synthesis and characterization of 1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride involve meticulous attention to detail to ensure high purity and yield. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for further chemical modifications and biological evaluations. Advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography are employed to confirm the structural integrity of the compound.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The pyridin-2-yl moiety is particularly noteworthy due to its presence in numerous bioactive molecules, including drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The incorporation of the propan-2-yl group into the pyridine core introduces additional functionalization possibilities, enabling the design of molecules with tailored biological properties.

The compound 1-3-(propan-2-yl)pyridin-2-ylmethanamine dihydrochloride has been investigated in several preclinical studies for its potential therapeutic effects. Research indicates that this molecule may exhibit inhibitory activity against specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that it could interfere with the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in various pathological conditions.

propan-2-yl)pyrid-in-2-yl)meth-aninemedihydroch -2-yl)-in-2-yl)dihydroch strong as a scaffold for designing molecules with enhanced binding affinity and selectivity. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting how this compound interacts with biological targets. These studies have provided valuable insights into optimizing its structure for better therapeutic efficacy. -2-yl)
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